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Compound of Interest

Compound Name: 1-BROMONONANE-D19

Cat. No.: B1148699 Get Quote

An In-depth Technical Guide to 1-BROMONONANE-D19

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 1-
BROMONONANE-D19, a deuterated analog of 1-bromononane. This document is intended for

researchers, scientists, and professionals in the field of drug development and isotopic

labeling.

Core Physicochemical Data
The defining characteristic of 1-BROMONONANE-D19 is its increased molecular weight due to

the substitution of hydrogen atoms with deuterium. This isotopic labeling is a critical tool in

various research applications, particularly in mechanistic studies and as internal standards in

mass spectrometry-based analyses.

Data Presentation: Molecular Weight Comparison
The following table summarizes the key quantitative data for 1-BROMONONANE-D19 in

comparison to its non-deuterated counterpart, 1-bromononane.

Compound Chemical Formula Molecular Weight ( g/mol )

1-bromononane C9H19Br 207.15[1][2]

1-BROMONONANE-D19 C9D19Br 226.27[3]
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 1-BROMONONANE-D19 are

typically proprietary to the manufacturer. However, a general methodology for the synthesis of

such deuterated compounds involves the use of deuterated starting materials in a standard

halogenation reaction. For instance, the bromination of nonan-d19-ol would yield the desired

product.

General Synthetic Approach:

Starting Material: Deuterated nonanol (Nonan-d19-ol).

Reagent: A suitable brominating agent, such as phosphorus tribromide (PBr3) or

hydrobromic acid (HBr).

Reaction Conditions: The reaction is typically carried out in an inert solvent under controlled

temperature conditions to prevent side reactions.

Work-up and Purification: The reaction mixture is quenched, and the product is extracted

using an organic solvent. Purification is commonly achieved through distillation or column

chromatography to yield high-purity 1-BROMONONANE-D19.

Analytical Characterization:

The identity and purity of 1-BROMONONANE-D19 are confirmed using a combination of

analytical techniques:

Mass Spectrometry (MS): To confirm the molecular weight and the incorporation of

deuterium atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the absence

of protons, while ²H NMR confirms the presence and positions of deuterium atoms. ¹³C NMR

provides information about the carbon skeleton.

Mandatory Visualization: Structural Comparison
The following diagram illustrates the structural difference between 1-bromononane and its

deuterated analog, 1-BROMONONANE-D19, highlighting the isotopic substitution.
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Structural comparison of isotopic labeling.

Applications in Research and Drug Development
Deuterated compounds like 1-BROMONONANE-D19 are invaluable in several areas of

scientific research:

Internal Standards: Due to its similar chemical properties to the non-deuterated form but

distinct mass, it serves as an excellent internal standard for quantitative analysis by mass

spectrometry. This is crucial in pharmacokinetic and metabolic studies.

Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger than the C-H

bond, can be exploited to study reaction mechanisms. By observing changes in reaction

rates upon deuteration, researchers can infer the rate-determining steps of a chemical

transformation.

Metabolic Fate Studies: In drug development, tracing the metabolic fate of a molecule is

essential. Deuterium labeling allows for the unambiguous identification of metabolites by

mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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